N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C21H26N2O6S/c1-4-29-17-7-5-16(6-8-17)23-14-15(11-21(23)24)13-22-30(25,26)18-9-10-19(27-2)20(12-18)28-3/h5-10,12,15,22H,4,11,13-14H2,1-3H3
• InChI Key: ZOYMEFPLLZWBJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H26N2O6S
• Molecular Weight: 434.5 g/mol

Description

N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O6S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Photosensitive Protecting Groups

Photosensitive protecting groups, including structures similar to "N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3,4-dimethoxybenzenesulfonamide," have shown promise in synthetic chemistry. Their application facilitates selective protection and deprotection of functional groups, critical in complex molecule synthesis. This review highlights the development and promise of such groups in future synthetic applications, suggesting a potential area where the compound could find relevance (B. Amit, U. Zehavi, & A. Patchornik, 1974).

Liquid Crystal Dimers

Research on methylene-linked liquid crystal dimers, including compounds with ether and ethoxy groups, indicates their significance in creating materials with unique electro-optical properties. Such studies could inform the potential use of "this compound" in developing new liquid crystal phases or materials with specific electronic or optical applications (P. Henderson & C. Imrie, 2011).

Advanced Oxidation Processes

The degradation of environmental contaminants through advanced oxidation processes (AOPs) is a critical area of research. Compounds with complex structures, including sulfonamide groups, could be explored for their reactivity and potential roles in environmental remediation technologies or as models for studying degradation pathways of persistent organic pollutants (Mohammad Qutob et al., 2022).

Synthesis of Cyclic Compounds

The synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide have been explored, indicating the versatility of sulfonamide derivatives in pharmaceutical and organic chemistry. This research underscores the potential of "this compound" in the development of new pharmaceuticals or functional molecules (Kyosuke Kaneda, 2020).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s known that similar compounds can interact with their targets through various mechanisms, such as binding to the active site, causing conformational changes, and altering the activity of the target .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Similar compounds have been known to cause various molecular and cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3,4-dimethoxybenzenesulfonamide . These factors can include temperature, pH, and the presence of other molecules .